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Abstract

This technical guide provides a comprehensive overview of 1-(4-Methoxybenzyl)-1H-
pyrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug
discovery. This document details its chemical identity, synthesis methodologies,
physicochemical properties, and explores its potential biological activities based on the well-
established pharmacology of the pyrazole scaffold. The content is structured to provide both
foundational knowledge and practical insights for researchers actively engaged in the fields of
chemical synthesis and drug development.

Introduction: The Significance of the Pyrazole
Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,
IS a cornerstone in the development of a wide array of biologically active compounds. Its
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unique structural and electronic properties allow for diverse chemical modifications, making it a
"privileged scaffold" in medicinal chemistry. Pyrazole derivatives have demonstrated a broad
spectrum of pharmacological activities, including anti-inflammatory, analgesic, antimicrobial,
and anticancer properties.[1][2] The incorporation of a 4-methoxybenzyl group at the N1
position of the pyrazole ring, as in the case of 1-(4-Methoxybenzyl)-1H-pyrazole, can
significantly influence the molecule's lipophilicity, metabolic stability, and interaction with
biological targets. This guide focuses specifically on this derivative, providing a detailed
technical resource for its synthesis and potential applications.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is fundamental to its
application in research and development.

Property Value Source

1-(4-Methoxybenzyl)-1H-
Chemical Name ( y M

pyrazole
CAS Number 145162-51-2 Google Search
Molecular Formula C11H12N20 Google Search
Molecular Weight 188.23 g/mol Google Search
Appearance Expected to be a solid or oll General knowledge

- Expected to be soluble in
Solubility ) General knowledge
common organic solvents

Synthesis of 1-(4-Methoxybenzyl)-1H-pyrazole: A
Methodological Exploration

The synthesis of N-substituted pyrazoles can be achieved through several established
synthetic routes. The most common and versatile approach involves the condensation of a
hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.

General Synthetic Strategy: Knorr Pyrazole Synthesis
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The Knorr pyrazole synthesis and related methods remain a primary strategy for constructing
the pyrazole ring. This typically involves the reaction of a hydrazine with a [3-diketone, -
ketoester, or a,3-unsaturated carbonyl compound. For the synthesis of 1-(4-
Methoxybenzyl)-1H-pyrazole, the key precursors would be (4-methoxybenzyl)hydrazine and a
suitable three-carbon building block.

Proposed Experimental Protocol

This protocol is a representative, detailed procedure derived from established methods for the
synthesis of analogous N-substituted pyrazoles.[3][4]

Reaction Scheme:

[(4-Methoxybenzyl)hydrazine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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